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Compound of Interest

Compound Name: 2-Bromoethanol

Cat. No.: B042945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 2-
Bromoethanol (CAS No. 540-51-2), a versatile but hazardous reagent frequently used in

organic synthesis and drug development. Adherence to these guidelines is critical to ensure the

safety of laboratory personnel and the environment.

Hazard Identification and Classification
2-Bromoethanol is classified as a hazardous chemical and requires careful handling.[1] It is

toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye

damage.[2][3][4][5]

GHS Classification:[3][5][6]

Acute Toxicity, Oral (Category 3)

Acute Toxicity, Dermal (Category 3)

Acute Toxicity, Inhalation (Category 3)

Skin Corrosion/Irritation (Category 1B)

Serious Eye Damage/Eye Irritation (Category 1)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b042945?utm_src=pdf-interest
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://www.benchchem.com/product/b042945
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://cameochemicals.noaa.gov/chemical/19902
https://isotope.com/all-products/2-bromoethanol-1-2-13c2-clm-875-01
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://cameochemicals.noaa.gov/chemical/19902
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://pubmed.ncbi.nlm.nih.gov/8861782/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[1][2][3]

Hazard Statements:[2][6][7]

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.

H314: Causes severe skin burns and eye damage.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of 2-
Bromoethanol.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C2H5BrO [5]

Molecular Weight 124.97 g/mol [5]

Appearance Colorless to light yellow liquid [8][9]

Odor Sweet [1]

Melting Point -80 °C / -112 °F [1]

Boiling Point
149 - 150 °C / 300.2 - 302 °F

@ 750 mmHg
[1]

Flash Point > 110 °C / > 230 °F [1]

Density 1.763 g/mL at 25 °C [10]

Vapor Pressure 2.4 mmHg at 20 °C [8][10]

Vapor Density 4.3 (vs air) [10]

Water Solubility 1-5 g/100 mL at 19 °C [8]

Refractive Index n20/D 1.492 [10]

Table 2: Toxicological Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b042945
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://cameochemicals.noaa.gov/chemical/19902
https://www.chemicalbook.com/article/the-toxicity-of-2-bromoethanol.htm
https://pubmed.ncbi.nlm.nih.gov/8861782/
https://www.nbinno.com/?news/VEB-2-bromoethanol-properties-production-and-applications
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://www.benchchem.com/product/b042945?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://pubmed.ncbi.nlm.nih.gov/6322476/
https://www.advinus.com/chemical-induced-cellular-toxicity-mechanisms/
https://www.rivm.nl/bibliotheek/rapporten/055212001.pdf
https://www.benchchem.com/product/b042945
https://www.benchchem.com/product/b042945
https://www.benchchem.com/product/b042945
https://www.benchchem.com/product/b042945
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol
https://www.advinus.com/chemical-induced-cellular-toxicity-mechanisms/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol
https://www.advinus.com/chemical-induced-cellular-toxicity-mechanisms/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Result Species Source

LD50 (Intraperitoneal)
80 mg/kg (minimum

lethal concentration)
Mouse [2]

EC50 (Hepatocyte

Cytotoxicity)
100 µM (2 hr) Rat [6]

Mechanism of Toxicity
The toxicity of 2-Bromoethanol stems from its function as an alkylating agent.[1] It can

covalently modify nucleophilic sites on essential biomolecules such as proteins and nucleic

acids.[1] A primary pathway of its hepatotoxicity involves metabolic activation by the

cytochrome P450 enzyme CYP2E1.[6] This process converts 2-Bromoethanol into the more

toxic metabolite, 2-bromoacetaldehyde.[6] This metabolite can lead to significant cellular

damage through the depletion of glutathione (GSH) and the induction of lipid peroxidation,

ultimately causing cell lysis.[6]
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Figure 1: Simplified metabolic activation and toxicity pathway of 2-Bromoethanol.

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory when working with 2-Bromoethanol.

Personal Protective Equipment (PPE)
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A comprehensive assessment of the risks should be conducted before handling. The following

PPE is required:

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Double gloving is

recommended.

Eye and Face Protection: Chemical safety goggles and a face shield.[1]

Skin and Body Protection: A lab coat worn over long-sleeved clothing and closed-toe shoes.

A chemical-resistant apron is advised for larger quantities.[1]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[3] If a

fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably a chemical fume hood.[2][3] Avoid

contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[1] Wash hands

thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

refrigerated (2-8°C).[8][10] Store away from incompatible materials such as strong oxidizing

agents, strong acids, and strong reducing agents.[1]

Spill and Leak Procedures
Small Spills: Evacuate the area and ensure adequate ventilation. Remove all sources of

ignition. Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[3]

Large Spills: Immediately evacuate the area and call for emergency response. Isolate the

spill area for at least 50 meters (150 feet) in all directions.

First-Aid Measures
Immediate medical attention is required for all exposures.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1] Remove contact lenses if present and easy to do. Continue rinsing.[1]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1] Remove

and wash contaminated clothing before reuse.[1]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician or poison

control center immediately.[1][2]
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Figure 2: Standard workflow for safely handling 2-Bromoethanol.
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Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Specific Hazards: Combustible liquid.[6] Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen

halides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[1] Waste must be handled as hazardous. Do not allow the product to reach the

sewage system.[4]

This technical guide is intended to provide essential safety information. Always refer to the

most current Safety Data Sheet (SDS) from your supplier before use and ensure all personnel

are thoroughly trained on the hazards and safe handling procedures for 2-Bromoethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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